Cas no 113518-48-2 (Acetamide,N-(4-methylphenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-)

• Product Name: Acetamide,N-(4-methylphenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 113518-48-2
• MF: C₂₂H₁₉N₅OS
• MW: 401.484162569046
• CID: 149379
• PubChem ID: 1122650
• Update Time: 2025-07-15

Acetamide,N-(4-methylphenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-methylphenyl)-2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-
• N-(4-methylphenyl)-2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(4-Methylphenyl)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(4-methylphenyl)-2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide
• 113518-48-2
• DTXSID40150437
• AKOS000568357
• BRD-K46792256-001-02-0
• Acetamide, N-(4-methylphenyl)-2-((4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl)thio)-
• CBKinase1_002960
• 2-(4-Phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-p-tolyl-acetamide
• N-(4-METHYLPHENYL)-2-{[4-PHENYL-5-(4-PYRIDYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETAMIDE
• BRN 5153020
• 2-((4-Phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide
• N-(4-methylphenyl)-2-[(4-phenyl-5-pyridin-4-yl-4H-1,2,4-triazol-3-yl)thio]acetamide
• N-(4-Methylphenyl)-2-((1-phenyl-5-(4-pyridinyl)-1H-1,3,4-triazol-2-yl)thio)acetamide
• BRD-K46792256-001-01-2
• CBKinase1_015360
• CS-0364096

• MDL： MFCD01432202
• Inchi： 1S/C22H19N5OS/c1-16-7-9-18(10-8-16)24-20(28)15-29-22-26-25-21(17-11-13-23-14-12-17)27(22)19-5-3-2-4-6-19/h2-14H,15H2,1H3,(H,24,28)
• InChI Key： IZCPJRAKWSKLEB-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=NN=C(C2C=CN=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 401.13127
• Monoisotopic Mass: 401.131031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98
• Surface Charge: 0
• XLogP3: 3.8

Experimental Properties

• Density: 1.28
• Refractive Index: 1.68
• PSA: 72.7
• LogP: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles